Cas no 861792-55-4 (2,5-Dichloro-3-methylanisole)
2,5-Dichloro-3-methylanisole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dichloro-3-methylanisole
-
- Inchi: 1S/C8H8Cl2O/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H3
- InChI Key: RYGNKGZOEOVZNW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C)Cl)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2
2,5-Dichloro-3-methylanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015441-250mg |
2,5-Dichloro-3-methylanisole |
861792-55-4 | 97% | 250mg |
$470.40 | 2023-08-31 | |
| Alichem | A010015441-500mg |
2,5-Dichloro-3-methylanisole |
861792-55-4 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A010015441-1g |
2,5-Dichloro-3-methylanisole |
861792-55-4 | 97% | 1g |
$1475.10 | 2023-08-31 |
2,5-Dichloro-3-methylanisole Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2,5-Dichloro-3-methylanisole
Recent Advances in the Study of 2,5-Dichloro-3-methylanisole (CAS: 861792-55-4) in Chemical Biology and Pharmaceutical Research
The compound 2,5-Dichloro-3-methylanisole (CAS: 861792-55-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The following sections will delve into the key aspects of current research, highlighting both the challenges and opportunities associated with this molecule.
Recent studies have explored the synthetic pathways for 2,5-Dichloro-3-methylanisole, emphasizing its role as a versatile intermediate in the production of more complex pharmaceutical agents. Researchers have identified efficient methods for its synthesis, including catalytic chlorination and methylation processes, which yield high purity and scalability. These advancements are critical for ensuring the compound's availability for further biological testing and potential commercialization.
In terms of biological activity, preliminary investigations have revealed that 2,5-Dichloro-3-methylanisole exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.
Another area of interest is the compound's potential as a building block for novel antimicrobial agents. Recent in vitro experiments have shown that derivatives of 2,5-Dichloro-3-methylanisole exhibit activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These results, while promising, underscore the need for additional research to optimize the compound's efficacy and reduce any potential cytotoxicity.
Despite these promising findings, challenges remain in the development of 2,5-Dichloro-3-methylanisole-based therapeutics. One major hurdle is the compound's relatively low solubility in aqueous solutions, which could limit its bioavailability. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome this limitation. Additionally, the environmental impact of its synthesis and degradation pathways is being investigated to ensure sustainability.
In conclusion, 2,5-Dichloro-3-methylanisole (CAS: 861792-55-4) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, particularly in the areas of anti-inflammatory and antimicrobial therapies. However, continued research is essential to address existing challenges and fully realize its therapeutic potential. This brief serves as a foundation for future studies and encourages collaboration among researchers to advance our understanding of this compound.
861792-55-4 (2,5-Dichloro-3-methylanisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)